Ferrous sulfate
Overview
Description
Iron dextran is a dark brown, slightly viscous liquid complex of ferric hydroxide and dextran, primarily used as an iron supplement. It is administered intravenously or intramuscularly to treat iron deficiency in patients who cannot take oral iron . Iron is essential for the formation of hemoglobin and other heme and nonheme compounds, and untreated iron deficiency can lead to anemia .
Mechanism of Action
Target of Action
Ferrous sulfate primarily targets hemoglobin , myoglobin , and other enzymes . Hemoglobin is a protein in red blood cells that carries oxygen from the lungs to the body’s tissues and returns carbon dioxide from the tissues back to the lungs . Myoglobin is a protein in muscle cells, responsible for the storage and diffusion of oxygen within muscle tissue .
Mode of Action
This compound works by replacing iron in the body . Iron combines with porphyrin and globin chains to form hemoglobin, which is critical for oxygen delivery from the lungs to other tissues . Iron deficiency causes a microcytic anemia due to the formation of small erythrocytes with insufficient hemoglobin .
Biochemical Pathways
This compound facilitates oxygen transport from the lungs to tissues via hemoglobin . It replaces iron found in hemoglobin, myoglobin, and other enzymes . The primary site of action of iron is the erythrocyte, and, in contrast to conventional drugs, no drug-receptor interaction takes place . Notably, the process of erythropoiesis, i.e., formation of new erythrocytes, takes 3-4 weeks .
Pharmacokinetics
Iron is absorbed in the duodenum and upper jejunum . In persons with normal serum iron stores, 10% of an oral dose is absorbed; this is increased to 20% to 30% in persons with inadequate iron stores . Food and achlorhydria will decrease absorption . Iron is excreted through urine, sweat, sloughing of the intestinal mucosa, and menses . Serum profiles showed elevated levels of iron up to 12 h after drug intake .
Result of Action
The administration of this compound leads to an increase in serum iron, ferritin, and hemoglobin concentration . This indicates an improvement in the body’s iron status and a reduction in the symptoms of iron-deficiency anemia .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of food and achlorhydria (a lack of hydrochloric acid in the stomach) can decrease the absorption of iron . Furthermore, the irritating action of this compound often results from hydrolysis to form sulfuric acid and may occur from ingestion, skin or eye contact, or inhalation of dust and mists .
Preparation Methods
Iron dextran is synthesized through a series of steps involving the enzymatic hydrolysis of medium-molecular dextran using dextranase to prepare super-micro-molecular dextran. This is followed by oxidation using a TEMPO/CuBr2/NaClO oxidation reaction system to prepare an oxidized dextran solution. Ferric trichloride solution and an alkali solution are then added dropwise to the oxidized dextran solution, resulting in a complexation reaction that forms the iron dextran complex . Industrial production methods involve hydrolysis, ultra-filtration, oxidation, complexing, and purification steps .
Chemical Reactions Analysis
Iron dextran undergoes various chemical reactions, including:
Oxidation: The dextran component can be oxidized using reagents like TEMPO/CuBr2/NaClO.
Reduction: The iron component can be reduced under certain conditions.
Complexation: The formation of the iron dextran complex involves the reaction of ferric ions with dextran.
Common reagents used in these reactions include ferric trichloride, sodium hydroxide, and oxidizing agents like TEMPO/CuBr2/NaClO . The major products formed from these reactions are the iron dextran complex and its oxidized or reduced forms.
Scientific Research Applications
Iron dextran has a wide range of scientific research applications:
Chemistry: Used as a reagent in various chemical reactions and studies.
Biology: Employed in studies related to iron metabolism and deficiency.
Medicine: Widely used to treat iron deficiency anemia, especially in patients who cannot tolerate oral iron.
Industry: Utilized in the production of iron supplements and other pharmaceutical applications.
Comparison with Similar Compounds
Iron dextran is compared with other iron supplements such as ferric carboxymaltose, iron sucrose, and ferric gluconate. These compounds differ in their molecular weight, stability, and administration methods . For example:
Ferric Carboxymaltose: Known for its high stability and rapid administration.
Iron Sucrose: Often used due to its lower risk of adverse reactions compared to iron dextran.
Ferric Gluconate: Preferred for its lower molecular weight and better tolerance in some patients.
Iron dextran is unique due to its long history of use and its ability to provide a stable and consistent source of iron for intravenous or intramuscular administration .
Properties
IUPAC Name |
iron;sulfuric acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVZXTUSAYBWAAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OS(=O)(=O)O.[Fe] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FeH2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
16547-58-3, 10028-22-5 (Parent) | |
Record name | Sulfuric acid, iron(2+) salt (1:?) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16547-58-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Sulfuric acid, iron salt (1:?) | |
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DSSTOX Substance ID |
DTXSID80906016 | |
Record name | Sulfuric acid--iron (1/1) | |
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Molecular Weight |
153.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Iron dextran is a dark reddish-brown liquid. Colloidal suspension of an iron-dextran complex in water. pH 5.2-6.5. | |
Record name | IRON DEXTRAN | |
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Flash Point |
greater than 200 °F (NTP, 1992) | |
Record name | IRON DEXTRAN | |
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Solubility |
greater than or equal to 100 mg/mL at 66 °F (NTP, 1992), Soluble, Very soluble in water, Very soluble in DMSO; decomposes in 95% ethanol and acetone, Extremely soluble in water; insoluble in most org solvents, Completely miscible with 0.9% sodium chloride injection. | |
Record name | IRON DEXTRAN | |
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Record name | Iron Dextran | |
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Record name | IRON DEXTRAN | |
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Mechanism of Action |
After iron dextran is injected, the circulating iron dextran is removed from the plasma by cells of the reticuloendothelial system, which split the complex into its components of iron and dextran. The iron is immediately bound to the available protein moieties to form hemosiderin or ferritin, the physiological forms of iron, or to a lesser extent to transferrin. This iron which is subject to physiological control replenishes hemoglobin and depleted iron stores., ... Circulating iron dextran is removed from the plasma by cells of the reticuloendothelial system, which split the complex into its components of iron and dextran. The iron is immediately bound to the available protein moieties to form hemosiderin or ferritin, the physiological forms of iron, or to a lesser extent to transferrin. This iron which is subject to physiological control replenishes hemoglobin and depleted iron stores., ... The toxicity of iron in biological systems is believed to be attributed to its ability to catalyze the generation of oxygen-free radicals. In the current investigation, the dose-dependent effects of chronic iron-loading on heart tissue concentrations of iron, glutathione peroxidase (GPx) activity, free-radical production, and cardiac dysfunction were investigated in a murine model of iron-overload cardiomyopathy. It was shown that chronic iron-overload results in dose-dependent (a) increases in myocardial iron burden, (b) decreases in the protective antioxidant enzyme GPx activity, (c) increased free-radical production, and (d) increased mortality. These findings show that the mechanism of iron-induced heart dysfunction involves in part free radical-mediated processes. | |
Record name | Iron Dextran | |
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Color/Form |
Dark brown, slightly viscous solution | |
CAS No. |
9004-66-4, 10124-49-9, 7720-78-7 | |
Record name | IRON DEXTRAN | |
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Record name | Iron sulfate | |
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Record name | Ferrous sulfate | |
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Record name | Sulfuric acid, iron salt (1:?) | |
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Record name | Sulfuric acid, iron salt (1:?) | |
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Record name | Sulphuric acid, iron salt | |
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